Cas no 2229020-55-5 (Methyl 5-(2-azidoethyl)-2-hydroxybenzoate)

• Product Name: Methyl 5-(2-azidoethyl)-2-hydroxybenzoate
• CAS No: 2229020-55-5
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5764759
• PubChem ID: 165649390
• Update Time: 2025-05-27

Methyl 5-(2-azidoethyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2229020-55-5
• EN300-1796699
• methyl 5-(2-azidoethyl)-2-hydroxybenzoate
• Methyl 5-(2-azidoethyl)-2-hydroxybenzoate

• Inchi： 1S/C10H11N3O3/c1-16-10(15)8-6-7(2-3-9(8)14)4-5-12-13-11/h2-3,6,14H,4-5H2,1H3
• InChI Key： MZBPAACKHWKNCR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.9Ų

Additional information on Methyl 5-(2-azidoethyl)-2-hydroxybenzoate

Methyl 5-(2-azidoethyl)-2-hydroxybenzoate (CAS No. 2229020-55-5): A Comprehensive Overview

Methyl 5-(2-azidoethyl)-2-hydroxybenzoate (CAS No. 2229020-55-5) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique azido and hydroxy functional groups, offers a wide range of applications in drug discovery, synthetic chemistry, and materials science. In this comprehensive overview, we will delve into the structural properties, synthesis methods, biological activities, and potential applications of Methyl 5-(2-azidoethyl)-2-hydroxybenzoate.

Structural Properties

Methyl 5-(2-azidoethyl)-2-hydroxybenzoate is a derivative of salicylic acid with an azido group attached to an ethyl chain. The molecular formula of this compound is C11H13N3O3, and it has a molecular weight of approximately 231.24 g/mol. The presence of the azido group (−N3) and the hydroxy group (−OH) imparts unique chemical reactivity and biological properties to the molecule. The azido group is particularly reactive and can undergo various transformations such as reduction to an amine or coupling reactions with alkynes to form triazoles via click chemistry.

The hydroxy group, on the other hand, can participate in hydrogen bonding and can be readily esterified or etherified. These functional groups make Methyl 5-(2-azidoethyl)-2-hydroxybenzoate a valuable building block for the synthesis of more complex molecules with diverse functionalities.

Synthesis Methods

The synthesis of Methyl 5-(2-azidoethyl)-2-hydroxybenzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of salicylic acid with methanol to form methyl salicylate, followed by the introduction of the azido group via a nucleophilic substitution reaction. This can be accomplished using sodium azide (NaN3) in the presence of a suitable catalyst such as copper(I) iodide (CuI).

Another approach involves the direct functionalization of methyl salicylate with an azide-containing reagent such as 1-bromo-2-azidoethane. This method provides a straightforward route to the target compound with high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities

Methyl 5-(2-azidoethyl)-2-hydroxybenzoate has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and antiviral properties. The azido group is known to exhibit antiviral activity against a variety of viral pathogens, making it a promising candidate for drug development in this area. Additionally, the hydroxy group can contribute to the compound's antioxidant properties by scavenging free radicals and reducing oxidative stress.

Recent research has shown that compounds containing azido groups can modulate immune responses and have potential applications in treating autoimmune diseases. For example, studies have demonstrated that Methyl 5-(2-azidoethyl)-2-hydroxybenzoate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound may have therapeutic potential in inflammatory disorders.

Potential Applications

The unique combination of functional groups in Methyl 5-(2-azidoethyl)-2-hydroxybenzoate makes it suitable for a wide range of applications in both research and industry. In drug discovery, this compound can serve as a lead molecule for the development of new therapeutic agents targeting various diseases. Its ability to undergo click chemistry reactions also makes it valuable for the synthesis of bioconjugates and targeted drug delivery systems.

In materials science, Methyl 5-(2-azidoethyl)-2-hydroxybenzoate can be used as a building block for the fabrication of functional polymers and coatings with tunable properties. The azido group can be converted into other functional groups through post-polymerization modifications, allowing for the creation of materials with specific functionalities such as biocompatibility or stimuli-responsive behavior.

Conclusion

In conclusion, Methyl 5-(2-azidoethyl)-2-hydroxybenzoate (CAS No. 2229020-55-5) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique structural features provide opportunities for innovative research in drug discovery, materials science, and chemical biology. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.